Dimethyl 5-fluoroisophthalate

• IUPAC Name: dimethyl 5-fluorobenzene-1,3-dicarboxylate
• InChI: InChI=1S/C10H9FO4/c1-14-9(12)6-3-7(10(13)15-2)5-8(11)4-6/h3-5H,1-2H3
• InChI Key: XEOLLJWHFPBAMQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)F)C(=O)OC
• Molecular Formula: C10H9FO4
• DSSTOX Substance ID: DTXSID30398745
• Molecular Weight: 212.17 g/mol
• CAS RN: 17449-48-8

Description

Dimethyl 5-fluoroisophthalate, also known as DMF-IP, is a fluorinated organic compound commonly used in scientific research. It is a versatile reagent that has a wide range of applications in organic synthesis, medicinal chemistry, and biochemistry. DMF-IP has been used for decades for various purposes, including the synthesis of biologically active compounds, the identification of novel drug targets, and the investigation of biochemical pathways.

Scientific Research Applications

Synthesis and Chemical Applications

Dimethyl 5-fluoroisophthalate serves as a crucial intermediate in the synthesis of complex molecules and materials. For instance, it has been utilized in the formation of model complexes for macrocyclic gold compounds, showcasing its role in advancing gold(I) chemistry (Wiedemann et al., 2009). Additionally, its involvement in the Claisen rearrangement process highlights its significance in organic synthesis, offering pathways to novel compounds with improved yields and optical activity insights (Pen, 2014).

Environmental Interactions and Degradation

Research has also focused on the environmental interactions and biodegradation of dimethyl phthalate esters, including this compound. Studies on its interaction with trypsin provide insights into its potential toxicological effects, shedding light on the hydrophobic interactions that lead to conformational changes in proteins (Wang, Zhang, & Wang, 2015). Furthermore, the degradation by microbial strains isolated from mangrove sediments emphasizes the ecological aspects of its breakdown and the specificity of fungal esterases in the hydrolysis process (Luo et al., 2012).

Material Science and Polymer Research

In the realm of material science, this compound contributes to the development of novel materials, such as in the synthesis of metallophthalocyanines. These compounds exhibit significant electrochemical and spectroelectrochemical properties, useful for applications in dyes and pigments (Köksoy et al., 2015). The substance's role in creating fluorescent amino acids for studying protein interactions further demonstrates its utility in bioorganic chemistry and fluorescence-based molecular switches (Summerer et al., 2006).

Mechanism of Action

Mode of Action

The mode of action of Dimethyl 5-fluoroisophthalate is currently unknown due to the lack of specific studies on this compound. It’s worth noting that similar compounds, like dimethyl fumarate, have been found to interact with both nuclear factor erythroid-derived 2-related factor (nrf2)–dependent and independent pathways, leading to an anti-inflammatory immune response .

Biochemical Pathways

It’s known that similar compounds can affect various cellular processes, including the tricarboxylic acid (tca) cycle . More research is needed to fully understand the biochemical pathways affected by this compound.

Pharmacokinetics

It’s known that the compound has a high gastrointestinal absorption and is bbb permeant .

Result of Action

Similar compounds have been found to have anti-inflammatory, immunomodulatory, neuroprotective, and anti-proliferative effects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. It’s worth noting that similar compounds have been found to be influenced by environmental factors .

Safety and Hazards

Dimethyl 5-fluoroisophthalate is associated with several hazards. It’s harmful if swallowed, in contact with skin, or if inhaled. It can also cause skin and eye irritation. Therefore, it’s important to handle this compound with care, using appropriate personal protective equipment.

Biochemical Analysis

Biochemical Properties

The available literature does not provide specific information about the enzymes, proteins, or other biomolecules it interacts with, or the nature of these interactions .

Cellular Effects

There is no available information on how it influences cell function, including any impact on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

There is no available information on how it exerts its effects at the molecular level, including any binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

There is no available information on the changes in the effects of Dimethyl 5-fluoroisophthalate over time in laboratory settings. This includes any information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

There is no available information on how the effects of this compound vary with different dosages in animal models. This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

There is no available information on the metabolic pathways that this compound is involved in, including any enzymes or cofactors that it interacts with. This also includes any effects on metabolic flux or metabolite levels .

Transport and Distribution

There is no available information on how this compound is transported and distributed within cells and tissues. This includes any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation .

Subcellular Localization

There is no available information on the subcellular localization of this compound and any effects on its activity or function. This includes any targeting signals or post-translational modifications that direct it to specific compartments or organelles .